3,6-dichloro-4-(difluoromethyl)pyridazine
Description
3,6-Dichloro-4-(difluoromethyl)pyridazine is a chemical compound with the molecular formula C5H2Cl2F2N2 . It is also known by its IUPAC name, Pyridazine, 3,6-dichloro-4-(difluoromethyl)- .
Synthesis Analysis
The synthesis of this compound involves the reaction of 3,6-dichloro-4-nitropyridazine with difluoromethylamine. The resulting product is then reduced using hydrogen gas and a palladium catalyst to yield this compound.Molecular Structure Analysis
The molecular structure of this compound is represented by the formula CHClFN . It has an average mass of 198.986 Da and a monoisotopic mass of 197.956314 Da .Physical And Chemical Properties Analysis
This compound is a white to pale yellow crystalline solid that is insoluble in water but soluble in organic solvents.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,6-dichloro-4-(difluoromethyl)pyridazine involves the reaction of 3,6-dichloropyridazine with difluoromethyl bromide in the presence of a base to form the desired product.", "Starting Materials": [ "3,6-dichloropyridazine", "difluoromethyl bromide", "base (e.g. potassium carbonate)" ], "Reaction": [ "Add 3,6-dichloropyridazine (1 equiv) to a round-bottom flask.", "Add difluoromethyl bromide (1.2 equiv) to the flask.", "Add a base (2 equiv) to the flask.", "Heat the reaction mixture to reflux for several hours.", "Allow the mixture to cool to room temperature.", "Extract the product with a suitable solvent (e.g. dichloromethane).", "Dry the organic layer with anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain the desired product." ] } | |
CAS RN |
1783342-90-4 |
Molecular Formula |
C5H2Cl2F2N2 |
Molecular Weight |
199 |
Purity |
95 |
Origin of Product |
United States |
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